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Compound of Interest

Compound Name: Scandium nitrate

Cat. No.: B080576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identification,

properties, and safety data of scandium nitrate. The information is intended to support

researchers, scientists, and professionals in drug development in the safe handling, use, and

disposal of this compound.

Chemical Identification and Properties
Scandium nitrate is an inorganic compound with the chemical formula Sc(NO₃)₃. It is a

scandium salt of nitric acid and is commonly available in its hydrated form. The CAS number

for the anhydrous form is 13465-60-6.[1][2][3][4] It is important to note that hydrated forms may

have different CAS numbers; for example, scandium(III) nitrate hydrate is associated with CAS

number 107552-14-7.

The following table summarizes the key chemical and physical properties of scandium nitrate.
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Property Value Reference

Chemical Formula Sc(NO₃)₃ [3]

CAS Number (Anhydrous) 13465-60-6 [1][2][3][4]

Molar Mass (Anhydrous) 230.97 g/mol [3][5]

Appearance
White to off-white crystalline

solid/powder
[1][6]

Solubility Soluble in water and ethanol [3][6]

Decomposition

Decomposes upon heating to

form scandium oxide and

nitrogen oxides.[6]

[6]

Safety and Hazard Information
Scandium nitrate is classified as a hazardous substance. It is a strong oxidizer and can

intensify fires.[5][7] It is also known to be an irritant to the skin, eyes, and respiratory tract.[1][5]

Hazard Identification and GHS Classification
The following table outlines the GHS hazard classifications for scandium nitrate.

Hazard Class Category Hazard Statement

Oxidizing Solids Category 2
H272: May intensify fire;

oxidizer[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[8]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[5][8]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[5][8]

Carcinogenicity Category 2 H350: May cause cancer[5]
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Toxicological Data
Limited specific toxicological data for scandium nitrate is available. However, information on

related compounds and general nitrate toxicity provides insight into its potential health effects.

The toxicity of nitrates is primarily due to their vasodilating properties and their ability to form

methemoglobin.[9] For scandium chloride, the intraperitoneal and oral LD50s in rodents are

reported as 755 mg/kg and 4000 mg/kg, respectively.[9]

Exposure Route Health Effects

Inhalation May cause respiratory tract irritation.[1][5]

Skin Contact

Causes skin irritation.[5][8] May cause

inflammation in some individuals.[9] Entry

through wounds may lead to systemic injury.[9]

Eye Contact Causes serious eye irritation.[5][8]

Ingestion

May be harmful.[1] Can cause dizziness,

abdominal cramps, vomiting, and convulsions.

[1]

Experimental Protocols
General Protocol for Safe Handling of Scandium Nitrate
in a Laboratory Setting
This protocol outlines the essential steps for the safe handling of scandium nitrate powder in

a research environment.

1. Personal Protective Equipment (PPE):

Wear a lab coat, nitrile gloves, and chemical safety goggles.

For procedures that may generate dust, use a NIOSH-approved respirator with a particulate

filter.

2. Engineering Controls:
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Handle scandium nitrate powder in a certified chemical fume hood to minimize inhalation

exposure.

Ensure an eyewash station and safety shower are readily accessible.

3. Handling and Dispensing:

Before use, carefully inspect the container for any damage.

Avoid creating dust when handling the powder. Use a spatula for transferring the solid.

Keep the container tightly closed when not in use.

Avoid contact with combustible materials, reducing agents, and strong acids.

4. Waste Disposal:

Dispose of scandium nitrate waste and contaminated materials in a designated, labeled

hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

5. Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Protocol for the Synthesis of a Scandium Complex
Using Scandium Nitrate
This protocol is a generalized example for the synthesis of a scandium-bipyridine complex,

based on literature procedures.

Objective: To synthesize a scandium-bipyridine complex from hydrated scandium nitrate.
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Materials:

Hydrated scandium nitrate (Sc(NO₃)₃·xH₂O)

2,2′-bipyridine

Ethanol

Procedure:

In a chemical fume hood, prepare a dilute solution of hydrated scandium nitrate in hot

ethanol.

In a separate flask, prepare a solution of 2,2′-bipyridine in hot ethanol.

Slowly add the 2,2′-bipyridine solution to the scandium nitrate solution with stirring.

Allow the reaction mixture to cool slowly to room temperature to facilitate crystallization.

Isolate the resulting crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the crystals under vacuum.

Safety Precautions:

Perform all steps in a well-ventilated chemical fume hood.

Wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves.

Ethanol is flammable; keep away from ignition sources.

Visualizations
The following diagrams illustrate key safety and experimental workflows related to scandium
nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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